3-amino-N-butylbenzamide
Description
3-Amino-N-butylbenzamide, also known as N-butyl-3-aminobenzamide (NBAB), is a synthetic amide that was initially developed as a potential anti-cancer agent. It has since been studied for its potential applications in various fields, including drug design, biochemistry, and physiology.
Scientific Research Applications
Antioxidant Activity
3-amino-N-butylbenzamide, like other benzamide compounds, has been found to exhibit antioxidant activity . The in vitro antioxidant activity of these compounds is determined by total antioxidant, free radical scavenging, and metal chelating activity . Some of these compounds have shown more effective total antioxidant, free radical scavenging, and metal chelating activity compared with standards .
Antibacterial Activity
Benzamide compounds, including 3-amino-N-butylbenzamide, have been found to exhibit antibacterial activity . The new compounds were determined in vitro antibacterial activity against three gram-positive bacteria and three gram-negative bacteria and compared with two control drugs .
Anti-tumor Activity
Benzamides are a significant class of amide compounds that have been widely used in the treatment of cancer . They have shown potential as anti-tumor agents .
Anti-microbial Activity
Benzamides, including 3-amino-N-butylbenzamide, have demonstrated anti-microbial properties . They have been used in the development of anti-microbial drugs .
Anti-fungal Activity
Benzamides have also been used in the development of anti-fungal drugs . They have shown potential as anti-fungal agents .
Anti-inflammatory Activity
Benzamides have been used in the treatment of inflammation . They have shown potential as anti-inflammatory agents .
Anti-platelet Activity
Amide derivatives, including benzamides, have shown anti-platelet activity . They have potential applications in the treatment of conditions related to platelet aggregation .
Industrial Applications
Amide compounds are broadly used in industrial sectors such as plastic, rubber industry, paper industry, and agriculture . They are widespread structural compounds that are found in potential biological molecules, such as natural products, proteins, synthetic intermediates, and commercial drugs .
properties
IUPAC Name |
3-amino-N-butylbenzamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16N2O/c1-2-3-7-13-11(14)9-5-4-6-10(12)8-9/h4-6,8H,2-3,7,12H2,1H3,(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KHNPBDZUBXOTRQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCNC(=O)C1=CC(=CC=C1)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00398893 |
Source
|
| Record name | 3-amino-N-butylbenzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00398893 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
192.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-amino-N-butylbenzamide | |
CAS RN |
6837-99-6 |
Source
|
| Record name | 3-amino-N-butylbenzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00398893 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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